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Compound of Interest

Compound Name: 1,2,3-Trichlorobutane

Cat. No.: B098501 Get Quote

Physical Properties of 1,2,3-Trichlorobutane: A
Technical Guide
This technical guide provides an in-depth overview of the physical properties of 1,2,3-
trichlorobutane, specifically its boiling point and density. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document presents a compilation of reported data, detailed experimental

methodologies for the determination of these properties, and a logical framework for

understanding the structure-property relationships.

Core Physical Properties
1,2,3-Trichlorobutane (CAS No: 18338-40-4) is a chlorinated hydrocarbon with the molecular

formula C₄H₇Cl₃. Its physical characteristics are crucial for its handling, application, and

purification in various chemical processes.

Data Presentation
The boiling point and density of 1,2,3-trichlorobutane have been reported with some variation

across different sources. This section summarizes the available quantitative data in a

structured format for clarity and comparison.
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Physical Property Reported Value(s) Conditions Source(s)

Boiling Point 160.7 °C at 760 mmHg [1]

168 °C Not specified [2]

Density 1.247 g/cm³ Not specified [1]

1.3164 g/cm³ at 20 °C [2]

It is important to note that variations in reported values can arise from differences in

experimental methods, sample purity, and measurement precision. For critical applications,

experimental verification of these properties is recommended. The National Institute of

Standards and Technology (NIST) Chemistry WebBook is a valuable resource for critically

evaluated data on chemical and physical properties.[3][4]

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail standardized experimental protocols for measuring the boiling point

and density of liquid compounds like 1,2,3-trichlorobutane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for determining the boiling point of a small liquid

sample is the Thiele tube method.

Apparatus:

Thiele tube

Thermometer (with appropriate range)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)
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Mineral oil or other suitable heating bath fluid

Stand and clamps

Procedure:

A small amount of the liquid sample (a few milliliters) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is securely attached to a thermometer.

The thermometer and test tube assembly are suspended in a Thiele tube containing mineral

oil, ensuring the sample is below the oil level.[5]

The side arm of the Thiele tube is gently heated, allowing for uniform heat distribution via

convection currents.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is continued until a steady and rapid stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[5]

Determination of Density
The density of a substance is its mass per unit volume. For liquids, density can be accurately

determined using a pycnometer or by precise measurement of mass and volume.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary fine bore)

Analytical balance (accurate to ±0.001 g)
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Constant temperature bath

Thermometer

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an

analytical balance.

The pycnometer is then filled with the liquid sample, ensuring no air bubbles are trapped.

The stopper is inserted, and any excess liquid that emerges from the capillary is carefully

wiped off.

The filled pycnometer is placed in a constant temperature bath (e.g., at 20°C) to allow it to

reach thermal equilibrium. The liquid level in the capillary is marked.

The pycnometer is removed from the bath, dried on the outside, and its mass is accurately

measured.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer from

the mass of the filled pycnometer.

The volume of the pycnometer is determined by repeating the procedure with a liquid of

known density, such as deionized water.

The density of the sample is then calculated by dividing the mass of the sample by the

volume of the pycnometer.

Structure-Property Relationships
The physical properties of haloalkanes are directly influenced by their molecular structure. The

following diagram illustrates the key factors affecting the boiling point and density of

compounds like 1,2,3-trichlorobutane.
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Factors Influencing Physical Properties of Haloalkanes
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Caption: Logical relationship of molecular structure to boiling point and density.

The presence of three chlorine atoms in 1,2,3-trichlorobutane significantly increases its

molecular weight and polarity compared to its parent alkane, butane. This leads to stronger

intermolecular van der Waals forces and dipole-dipole interactions, resulting in a higher boiling

point. Similarly, the high atomic mass of chlorine contributes to a greater density than that of

butane and even water.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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